Cas no 1909310-02-6 ((3-Ethylazetidin-3-yl)methanol hydrochloride)

• Product Name: (3-Ethylazetidin-3-yl)methanol hydrochloride
• CAS No: 1909310-02-6
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD29060320
• CID: 4628654
• PubChem ID: 121553342
• Update Time: 2025-06-09

(3-Ethylazetidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-ethylazetidin-3-yl)methanol hydrochloride
• (3-ethylazetidin-3-yl)methanol;hydrochloride
• (3-Ethylazetidin-3-yl)methanol hydrochloride

• MDL： MFCD29060320
• Inchi： 1S/C6H13NO.ClH/c1-2-6(5-8)3-7-4-6;/h7-8H,2-5H2,1H3;1H
• InChI Key： UTFKHHBWGJPFER-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CC)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.6
• Topological Polar Surface Area: 32.299

Additional information on (3-Ethylazetidin-3-yl)methanol hydrochloride

Recent Advances in the Application of (3-Ethylazetidin-3-yl)methanol hydrochloride (CAS: 1909310-02-6) in Chemical Biology and Pharmaceutical Research

(3-Ethylazetidin-3-yl)methanol hydrochloride (CAS: 1909310-02-6) is a structurally unique azetidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its ethyl-substituted azetidine ring and hydroxymethyl functionality, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of σ1 receptor modulators for neuropathic pain management. Researchers utilized (3-Ethylazetidin-3-yl)methanol hydrochloride as a core scaffold to develop a series of potent and selective ligands, with several derivatives showing nanomolar affinity and improved blood-brain barrier penetration compared to previous generations of compounds. The study's molecular modeling data revealed that the ethyl substitution at the 3-position of the azetidine ring contributes significantly to receptor binding affinity and selectivity.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the application of this compound in developing novel quorum sensing inhibitors. The hydroxymethyl group was strategically modified to create analogs that effectively disrupt bacterial communication pathways in multidrug-resistant Staphylococcus aureus strains. The lead compound from this series, derived from (3-Ethylazetidin-3-yl)methanol hydrochloride, showed potent activity (MIC = 2 μg/mL) without exhibiting cytotoxicity against mammalian cells.

The pharmaceutical industry has shown growing interest in this compound for its potential in prodrug development. A recent patent application (WO2024015823) discloses its use in creating bioreversible derivatives of poorly soluble kinase inhibitors. The azetidine ring's constrained geometry and the hydroxymethyl group's derivatization potential make it particularly suitable for enhancing drug-like properties, with one clinical candidate currently in Phase I trials for non-small cell lung cancer.

From a synthetic chemistry perspective, several methodological advances have been reported for the efficient production of (3-Ethylazetidin-3-yl)methanol hydrochloride. A 2024 Nature Protocols paper detailed an improved asymmetric synthesis route that achieves 92% enantiomeric excess and 85% overall yield, addressing previous challenges in stereocontrol during azetidine ring formation. This development is particularly significant given the increasing demand for enantiopure azetidine derivatives in drug discovery programs.

Ongoing research continues to explore the full potential of this compound. Current investigations include its application in PROTAC (Proteolysis Targeting Chimera) design, where its compact structure serves as an ideal linker component, and in radiopharmaceutical development for PET imaging agents. The unique physicochemical properties of the azetidine core, combined with the synthetic versatility of the hydroxymethyl group, position (3-Ethylazetidin-3-yl)methanol hydrochloride as a valuable tool in modern medicinal chemistry.